Cas no 1391728-13-4 (1-Fluoro-3,3-dimethyl-1,2-benziodoxole)

1-Fluoro-3,3-dimethyl-1,2-benziodoxole is a hypervalent iodine reagent widely used in organic synthesis for selective fluorination reactions. Its key advantages include high reactivity as an electrophilic fluorine source, enabling efficient C–F bond formation under mild conditions. The rigid benziodoxole scaffold enhances stability while maintaining reactivity, reducing decomposition risks compared to other hypervalent iodine fluorinating agents. The compound is particularly valuable for late-stage fluorination of complex molecules, offering excellent functional group tolerance. Its crystalline solid form ensures ease of handling and storage. The reagent’s predictable reactivity profile makes it a preferred choice for introducing fluorine into pharmaceuticals, agrochemicals, and materials science applications, where precise fluorination is critical.

1-Fluoro-3,3-dimethyl-1,2-benziodoxole structure

1391728-13-4 structure

Product Name:1-Fluoro-3,3-dimethyl-1,2-benziodoxole

CAS No:1391728-13-4

MF:C₉H₁₀FIO

MW:280.0780

CID:2209190

PubChem ID:253661001

Update Time:2025-05-24

1-Fluoro-3,3-dimethyl-1,2-benziodoxole Chemical and Physical Properties

Names and Identifiers

- 1-Fluoro-3,3-dimethyl-1,2-benziodoxole
- 1-Fluoro-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole
- Alcohol fluoroiodane
- 1-Fluoro-3,3-dimethylbenziodoxole
- F0957
- 1-Fluoro-3,3-dimethyl-1,3-dihydro-1lambda3-benzo[d][1,2]iodaoxole
- MFCD28397076
- CS-7031
- 1-FLUORO-3,3-DIMETHYL-1?(3),2-BENZIODAOXOLE
- 1-fluoro-3,3-dimethyl-1,3-dihydro-1,2-benziodoxole
- 1391728-13-4
- 1-Fluoro-3,3-dimethyl-1,3-dihydro-1lambda3,2-benziodoxole
- SY044742
- T71752
- 1-fluoro-3,3-dimethyl-1lambda3,2-benziodoxole
- CS-0196757
- AKOS037478181
- MDL： F156640
- Inchi： 1S/C9H10FIO/c1-9(2)7-5-3-4-6-8(7)11(10)12-9/h3-6H,1-2H3
- InChI Key： FISITPXJYDTLHI-UHFFFAOYSA-N
- SMILES： I1(C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])[H])(C([H])([H])[H])O1)F

Computed Properties

Exact Mass: 279.97604g/mol
Monoisotopic Mass: 279.97604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2
XLogP3: 3.4

Experimental Properties

Melting Point: 85.0 to 89.0 deg-C

1-Fluoro-3,3-dimethyl-1,2-benziodoxole Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

1-Fluoro-3,3-dimethyl-1,2-benziodoxole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A826719-100mg	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	98%	100mg	$17.0	2025-02-21
Ambeed	A826719-250mg	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	98%	250mg	$21.0	2025-02-21
Ambeed	A826719-1g	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	98%	1g	$78.0	2025-02-21
Ambeed	A826719-5g	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	98%	5g	$389.0	2025-02-21
Ambeed	A826719-25g	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	98%	25g	$1850.00	2021-07-13
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0957-1G	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	>98.0%(T)	1g	¥1450.00	2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156640-100mg	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	98%	100mg	¥239.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156640-1G	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4	>98.0%(T)	1G	￥801.00	2021-05-25
TRC	B435215-10mg	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4		10mg	$ 50.00	2022-06-07
TRC	B435215-50mg	1-Fluoro-3,3-dimethyl-1,2-benziodoxole	1391728-13-4		50mg	$ 87.00	2023-09-08